Cas no 16757-90-7 (Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI))

Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI) structure
16757-90-7 structure
Product Name:Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI)
CAS No:16757-90-7
MF:C22H16
MW:280.362445831299
CID:232213
PubChem ID:28045
Update Time:2025-04-19

Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI)
    • 1,6-dimethylbenzo[a]pyrene
    • 1,6-Dimethylbenzo[pqr]tetraphene
    • benzo[a]pyrene, 1,6-dimethyl-
    • 16757-90-7
    • BENZO(a)PYRENE, 1,6-DIMETHYL-
    • 1,6-Dimethylbenz(a)pyrene
    • DTXSID90168320
    • BRN 2275236
    • 1,6-Dimethylbenzo(a)pyrene
    • Inchi: 1S/C22H16/c1-13-7-8-15-9-10-18-14(2)17-5-3-4-6-19(17)20-12-11-16(13)21(15)22(18)20/h3-12H,1-2H3
    • InChI Key: RYEWXUCQWAMDLQ-UHFFFAOYSA-N
    • SMILES: C12C3C=CC4=CC=C(C)C(=CC=C1C1C=CC=CC=1C=3C)C=24

Computed Properties

  • Exact Mass: 280.12528
  • Monoisotopic Mass: 280.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI) Related Literature

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